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Compound of Interest

Compound Name: Iron fumarate

Cat. No.: B083845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the elemental iron content in iron
fumarate, including methods for its calculation and experimental determination. It is intended
for researchers, scientists, and professionals involved in drug development and formulation
who require precise and accurate information on this widely used iron supplement.

Physicochemical Properties of Iron Fumarate

Iron (Il) fumarate, also known as ferrous fumarate, is the iron (Il) salt of fumaric acid. Itis a
reddish-orange powder commonly used in the treatment and prevention of iron deficiency
anemia due to its high iron content and good bioavailability.

Property Value Reference
Chemical Formula CaHzFeOa [1112]
Molecular Weight 169.90 g/mol [B1I4151[61[7]
Appearance Reddish-orange powder [11[2]
Elemental Iron Content Approximately 32.87% - 33% [11121131181[9]

Calculation of Elemental Iron Content
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The amount of elemental iron in a given mass of iron fumarate can be calculated using a
straightforward formula. This calculation is crucial for accurate dosage formulation and for
comparing the iron content across different iron salts.

The Calculation Formula

The elemental iron content is determined by the ratio of the atomic weight of iron to the
molecular weight of iron fumarate.

Elemental Iron (%) = (Atomic Weight of Fe / Molecular Weight of CaH2FeOa4) x 100
Given:

e Atomic weight of Iron (Fe) = 55.845 g/mol

e Molecular weight of Iron Fumarate (CsHz2FeO4) = 169.90 g/mol

Therefore: Elemental Iron (%) = (55.845 / 169.90) x 100 = 32.87%

For practical purposes in formulation, the following simplified calculation is used:
Mass of Elemental Iron = Mass of Iron Fumarate x 0.3287

For example, a 300 mg tablet of pure iron fumarate will contain approximately 98.6 mg of
elemental iron.[1][2]

Calculation Workflow

The following diagram illustrates the logical workflow for calculating the elemental iron content
from a given mass of iron fumarate.
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Calculation of Elemental Iron in Iron Fumarate

Start: Mass of
Iron Fumarate (mg)

Multiply by Elemental
Iron Percentage (32.87%)

Result: Mass of
Elemental Iron (mg)
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Experimental Workflow for Elemental Iron Determination
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Non-Heme Iron Absorption Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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